Cas no 844820-87-7 (rac-(1R,2R)-1-methyl-2-(methylamino)cyclohexan-1-ol, trans)

• Product Name: rac-(1R,2R)-1-methyl-2-(methylamino)cyclohexan-1-ol, trans
• CAS No: 844820-87-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD32875870
• CID: 5618039
• PubChem ID: 55288131
• Update Time: 2025-06-08

rac-(1R,2R)-1-methyl-2-(methylamino)cyclohexan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-methyl-2-(methylamino)-, trans- (7CI)
• rel-(1R,2R)-1-Methyl-2-(methylamino)cyclohexanol (ACI)
• Cyclohexanol, 1-methyl-2-(methylamino)-, (1R,2R)-rel- (ACI)
• rac-(1R,2R)-1-methyl-2-(methylamino)cyclohexan-1-ol, trans

• MDL： MFCD32875870
• Inchi： 1S/C8H17NO/c1-8(10)6-4-3-5-7(8)9-2/h7,9-10H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： KMMPFGUVUKURFE-HTQZYQBOSA-N
• SMILES： N([C@@H]1CCCC[C@]1(O)C)C

Additional information on rac-(1R,2R)-1-methyl-2-(methylamino)cyclohexan-1-ol, trans

Recent Advances in the Study of rac-(1R,2R)-1-methyl-2-(methylamino)cyclohexan-1-ol, trans (CAS: 844820-87-7)

The compound rac-(1R,2R)-1-methyl-2-(methylamino)cyclohexan-1-ol, trans (CAS: 844820-87-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activity, and mechanism of action, providing valuable insights into its role in drug development.

One of the key findings from recent research is the compound's potential as a chiral building block in the synthesis of novel pharmaceuticals. Its stereochemical configuration, particularly the trans arrangement of substituents on the cyclohexane ring, has been shown to influence its binding affinity to various biological targets. This makes it a promising candidate for the development of enantioselective drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's interaction with central nervous system (CNS) receptors. The results indicated that rac-(1R,2R)-1-methyl-2-(methylamino)cyclohexan-1-ol, trans exhibits moderate affinity for sigma-1 receptors, suggesting potential applications in the treatment of neuropathic pain and neurodegenerative diseases. Further in vitro and in vivo studies are underway to validate these findings.

Another area of interest is the compound's metabolic stability and pharmacokinetic properties. Recent pharmacokinetic studies have demonstrated that rac-(1R,2R)-1-methyl-2-(methylamino)cyclohexan-1-ol, trans has a favorable half-life and bioavailability profile, making it suitable for oral administration. These properties are critical for its development as a therapeutic agent.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of the compound. Recent advancements in catalytic asymmetric synthesis have shown potential in addressing these issues, with several research groups reporting improved yields and enantiomeric excess (ee) values. These developments are expected to facilitate further preclinical and clinical studies.

In conclusion, rac-(1R,2R)-1-methyl-2-(methylamino)cyclohexan-1-ol, trans (CAS: 844820-87-7) represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Ongoing research aims to elucidate its full therapeutic potential and optimize its synthetic pathways for industrial-scale production. The findings from these studies will likely contribute to the development of new treatments for a range of medical conditions.